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Compound of Interest

Compound Name: 2-Methyl-4-phenoxyaniline

Cat. No.: B173268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Methyl-4-
phenoxyaniline, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks.

This information is synthesized from safety data for structurally related compounds, including 4-

phenoxyaniline and general guidelines for aromatic amines, in the absence of a specific Safety

Data Sheet (SDS) for 2-Methyl-4-phenoxyaniline.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet for 2-Methyl-4-phenoxyaniline is not readily available,

based on the hazardous properties of the closely related compound 4-phenoxyaniline and the

general class of aromatic amines, this chemical should be handled with caution.[1][2] Potential

hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3]

Allergic Skin Reaction: May cause an allergic skin reaction.[2]

First Aid Measures:
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

[2][4]

If on Skin: Immediately wash with plenty of soap and water.[2] Take off contaminated clothing

and wash it before reuse. If skin irritation or rash occurs, get medical advice/attention.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2] Rinse

mouth.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[6]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[6]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[6]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[6]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Methyl-4-phenoxyaniline is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation
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Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[6]

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[6]

PPE Donning: Don all required PPE as outlined in the table above before entering the

handling area.[6]

Step 2: Handling the Chemical

Work Area: All handling of 2-Methyl-4-phenoxyaniline, including weighing and dissolving,

must be conducted within a certified chemical fume hood.[6]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure to minimize dust exposure.[6]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

[6]

Avoid Ingestion and Inhalation: Avoid contact with skin, eyes, and clothing. Do not breathe

dust.[7]

Step 3: Post-Handling Procedures

Decontamination: Thoroughly clean the work area after handling is complete.

Hand Washing: Wash hands and any exposed skin thoroughly after handling.[2]

PPE Doffing: Remove PPE in the designated area to prevent cross-contamination.

Disposal Plan
Proper disposal of 2-Methyl-4-phenoxyaniline and associated contaminated materials is

critical to prevent environmental contamination and ensure safety.

Waste Streams:

Solid Waste:
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Contaminated Labware (e.g., pipette tips, gloves): Place in a designated solid hazardous

waste container.[6]

Excess Solid 2-Methyl-4-phenoxyaniline: Collect in a labeled, sealed, and appropriate

waste container.

Liquid Waste:

Solutions containing 2-Methyl-4-phenoxyaniline: Collect in a labeled, sealed, and

appropriate solvent waste container. The container should be designated for non-

halogenated organic waste unless mixed with halogenated solvents.[6]

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[6]

Segregation: Do not mix incompatible waste streams.[6]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard workflow for handling 2-Methyl-4-
phenoxyaniline, emphasizing the integration of safety protocols at each step.
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Operational and Disposal Workflow for 2-Methyl-4-phenoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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